Cas no 1806657-67-9 (Methyl 4-(1-chloro-2-oxopropyl)-2-methylphenylacetate)

• Product Name: Methyl 4-(1-chloro-2-oxopropyl)-2-methylphenylacetate
• CAS No: 1806657-67-9
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 5001674
• Update Time: 2025-06-08

Methyl 4-(1-chloro-2-oxopropyl)-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(1-chloro-2-oxopropyl)-2-methylphenylacetate

• Inchi： 1S/C13H15ClO3/c1-8-6-11(13(14)9(2)15)5-4-10(8)7-12(16)17-3/h4-6,13H,7H2,1-3H3
• InChI Key： XAODLUAYKBEMPI-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC(CC(=O)OC)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4

Additional information on Methyl 4-(1-chloro-2-oxopropyl)-2-methylphenylacetate

Comprehensive Overview of Methyl 4-(1-chloro-2-oxopropyl)-2-methylphenylacetate (CAS No. 1806657-67-9)

Methyl 4-(1-chloro-2-oxopropyl)-2-methylphenylacetate (CAS No. 1806657-67-9) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. With its unique molecular structure featuring a chloro and keto functional group, this ester derivative plays a pivotal role in modern synthetic chemistry. Researchers and industries value it for its versatility in constructing complex molecular frameworks, particularly in the development of bioactive molecules.

The growing interest in CAS 1806657-67-9 aligns with trends in sustainable chemistry and green synthesis. As environmental regulations tighten, scientists seek efficient pathways to minimize waste in producing such intermediates. Recent publications highlight its application in catalytic asymmetric reactions—a hot topic in academic circles. Questions like "How to optimize the yield of Methyl 4-(1-chloro-2-oxopropyl)-2-methylphenylacetate?" or "Alternative solvents for CAS 1806657-67-9 synthesis" frequently appear in research forums, reflecting practical challenges in its utilization.

From a technical perspective, the 2-methylphenylacetate moiety in this compound offers exceptional stability under various reaction conditions, making it ideal for multi-step syntheses. Analytical techniques such as HPLC and GC-MS are commonly employed to verify the purity of 1806657-67-9, with industry standards typically requiring ≥98% purity for pharmaceutical applications. The chloro-keto segment enables diverse derivatization, answering frequent search queries like "Functional group transformations of Methyl 4-(1-chloro-2-oxopropyl) derivatives" among synthetic chemists.

Innovative applications of Methyl 4-(1-chloro-2-oxopropyl)-2-methylphenylacetate extend to material science, where its aromatic core contributes to liquid crystal formulations. Patent analyses reveal its use in photoactive materials, responding to the surge in demand for organic electronics. This dual applicability in life sciences and advanced materials positions CAS 1806657-67-9 as a compound of cross-disciplinary significance, bridging gaps between traditional organic chemistry and cutting-edge technology.

Storage and handling protocols for this compound emphasize moisture-sensitive properties—a key consideration for laboratories. Best practices involve inert atmosphere storage below 4°C, addressing common operational questions like "Stability of Methyl 4-(1-chloro-2-oxopropyl) esters under ambient conditions". Such practical insights enhance the compound's usability while maintaining safety standards, crucial for R&D teams globally.